Cas no 2229553-30-2 (1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one
• CAS No: 2229553-30-2
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 6465768
• PubChem ID: 165838436
• Update Time: 2025-10-29

1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one
• 2229553-30-2
• EN300-1947831

• Inchi： 1S/C7H6F3NO/c8-7(9,10)6(12)4-5-2-1-3-11-5/h1-3,11H,4H2
• InChI Key： MQCFQXLGTJCTRZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CN1)=O)(F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.9Ų

Additional information on 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one

1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one: A Versatile Compound in Pharmaceutical and Material Science Research

1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one, with the chemical formula C5H5F3NO and CAS number 2229553-30-2, represents a promising compound in the field of medicinal chemistry. This molecule combines the structural features of fluorinated alkyl groups and pyrrolidine rings, creating a unique scaffold with potential applications in drug discovery and functional material development. Recent studies have highlighted its role in modulating biological pathways and its utility as a building block for advanced chemical syntheses.

The 1,1,1-trifluoro substituents in the molecule confer significant electronic and steric effects, which are critical for enhancing the compound's reactivity and selectivity in chemical reactions. The pyrrol-2-yl ring, a five-membered heterocyclic structure, introduces additional functionality that can participate in various chemical interactions. This dual functionality makes 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one a valuable candidate for the design of novel pharmaceutical agents and materials with tailored properties.

Recent advancements in synthetic chemistry have expanded the applications of this compound. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a precursor for the synthesis of fluorinated pyrrolidine derivatives with improved metabolic stability. These derivatives showed enhanced activity against multidrug-resistant bacteria, underscoring the compound's relevance in addressing antimicrobial resistance. The propan-2-one core structure further contributes to its versatility, as it can undergo various functional group transformations to yield diverse products.

The 1,1,1-trifluoro moiety in 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one is particularly noteworthy for its ability to modulate hydrophobicity and lipophilicity. This property is crucial for optimizing the pharmacokinetic profiles of drug candidates. A 2024 review in Advanced Drug Delivery Reviews highlighted how fluorinated compounds like this one can improve the solubility and bioavailability of pharmaceuticals, making them ideal for the development of oral dosage forms.

Research into the pyrrol-2-yl ring's reactivity has also yielded promising results. The ring's ability to form stable intermediates in chemical reactions has been leveraged in the synthesis of various bioactive molecules. For example, a 2023 study in Bioorganic & Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the preparation of pyrrolidine-based inhibitors of protein kinase C (PKC), a target implicated in multiple diseases including cancer and neurodegenerative disorders.

The synthesis of 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one has been the subject of several recent studies, with researchers focusing on improving its yield and purity. One approach involves the use of catalytic systems that enhance the efficiency of fluorination reactions. A 2023 paper in Organic Letters described a novel method involving the use of a transition metal catalyst to achieve high selectivity in the formation of the 1,1,1-trifluoro group. This advancement not only improves the scalability of the synthesis but also reduces byproduct formation, aligning with green chemistry principles.

Applications of 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one extend beyond pharmaceuticals into the field of materials science. Its unique combination of fluorinated and heterocyclic functionalities makes it suitable for the development of advanced polymers and coatings. A 2024 study in Advanced Materials explored its use in the synthesis of fluorinated polyurethanes with enhanced thermal stability and mechanical strength. These materials show potential for applications in aerospace and electronics industries.

Recent computational studies have also provided insights into the molecular interactions of 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one. Molecular docking simulations suggest that the compound can bind to specific protein targets, such as the enzyme acetylcholinesterase, which is a key target in the treatment of neurodegenerative diseases. These findings, published in Journal of Computational Chemistry in 2023, highlight the compound's potential as a lead molecule for drug development.

Environmental and safety considerations are also being addressed in the research on 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one. A 2024 study in Toxicological Sciences evaluated its toxicity profile, showing that the compound exhibits low acute toxicity and minimal environmental persistence. These findings are crucial for its safe use in industrial and pharmaceutical applications.

In conclusion, 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one represents a versatile compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and improve its synthesis, positioning it as a valuable tool for the development of innovative pharmaceuticals and advanced materials.

For further information on the synthesis, applications, and safety profile of 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one, researchers are encouraged to consult recent publications in the fields of medicinal chemistry, materials science, and environmental toxicology. These studies provide a comprehensive understanding of the compound's properties and its potential impact on various scientific disciplines.

As the field of chemical research continues to evolve, compounds like 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one will play an increasingly important role in the development of new technologies and therapeutic strategies. The interdisciplinary nature of this research underscores the importance of collaboration across scientific domains to fully harness the potential of such compounds.

Finally, the continued exploration of 1,1,1-trifluoro-3-(1H-pyrrol-2-yl)propan-2-one highlights the dynamic and ever-expanding nature of chemical science. As new methodologies and insights emerge, the applications of this compound are likely to expand further, contributing to advancements in medicine, materials, and beyond.